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Introduction

Moscovium (Mc), a synthetic, superheavy element with atomic number 115, occupies a position
at the frontiers of our understanding of nuclear physics and chemistry. Its isotopes are
characterized by their extreme instability, undergoing rapid radioactive decay. This guide
provides a detailed technical overview of the known isotopes of moscovium, with a particular
focus on the decay chain of Moscovium-288 (228Mc). The synthesis and identification of these
isotopes represent significant achievements in experimental nuclear science, pushing the
boundaries of our capabilities to create and study matter at the limits of existence. The data
and experimental protocols summarized herein are critical for researchers in nuclear physics,
radiochemistry, and related fields, and may offer insights for professionals in drug development
exploring the potential of novel radioisotopes.

Known Isotopes of Moscovium

Currently, there are five known radioisotopes of Moscovium, with mass numbers ranging from
286 to 290.[1] All known isotopes are highly unstable and decay primarily through alpha
emission.[2] The half-lives of these isotopes show a trend of increasing with neutron number.[3]
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Isotope Half-life Decay Mode Daughter Isotope
286Mc ~20 ms a 282Nh
287Mc ~32 ms a 283Nh
288Mc ~160 ms a 284Nh
289Mc ~320 ms a 285Nh
290Mc ~650 ms a 286N h

The Decay Chain of Moscovium-288

Moscovium-288 was the first isotope of element 115 to be synthesized.[1] It undergoes a

cascade of alpha decays, transforming into progressively lighter elements. The decay chain of

288Mc has been a key area of study for understanding the properties of superheavy nuclei.

Alpha Decay
. Daughter
Parent Isotope = Decay Mode Half-life Energy (Q-
Isotope
value)
288Mc a ~160 ms 284Nh ~10.47 MeV
284Nh a ~0.48 s 280Rg ~9.82 MeV
280Rg a ~3.6s 276 Mt ~9.08 MeV
276\t a ~0.72s 272Bh ~9.48 MeV
272Bh a ~9.8s 268Dp ~8.43 MeV
Spontaneous
268D o ~29 h - -
Fission
Decay Chain Visualization
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Caption: The alpha decay chain of Moscovium-288.

Experimental Protocols

The synthesis of Moscovium-288 is a complex process that relies on the fusion of heavy ions in
a particle accelerator. The primary method employed is the "hot fusion" reaction, specifically
the bombardment of an Americium-243 target with Calcium-48 ions.[3]

Synthesis of Moscovium-288

1. Target Preparation:

o Atarget of Americium-243 (243Am), a radioactive actinide element, is prepared. This is
typically in the form of Americium (III) oxide (Am20s3) deposited on a thin titanium foil. The
target thickness is a critical parameter, optimized to maximize the reaction yield while
minimizing energy loss of the projectile beam.

2. lon Beam Acceleration:
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» Abeam of Calcium-48 (#8Ca) ions is generated in an ion source and accelerated to a specific
energy using a cyclotron. For the 3n evaporation channel leading to 228Mc, the beam energy
is precisely controlled.

3. Nuclear Fusion Reaction:

e The high-energy 48Ca beam is directed onto the rotating 243Am target. The fusion of a 4¢Ca
nucleus with a 2*3Am nucleus forms a highly excited compound nucleus of Moscovium-291
(291MC*).

o Reaction: 243Am + 48Ca - 291Mc*
4. Evaporation and De-excitation:

e The excited compound nucleus rapidly de-excites by emitting three neutrons (3n channel),
resulting in the formation of a Moscovium-288 nucleus.

o Reaction: 2°1Mc* - 288Mc + 3n
Separation and Identification of Moscovium-288
1. Recolil Separation:

o The newly formed 228Mc atoms, recoiling from the target, are separated from the unreacted
48Ca beam and other reaction byproducts using a gas-filled recoil separator, such as the
Dubna Gas-Filled Recoil Separator (DGFRS).[4][5] The separator uses magnetic fields to
guide the heavy recoil nuclei to a detector while the lighter particles from the primary beam
are deflected away.

2. Implantation and Detection:

e The separated 228Mc atoms are implanted into a position-sensitive silicon detector. The
detector records the time and position of the implantation event.

3. Alpha Decay Spectroscopy:

e The implanted 288Mc atom undergoes alpha decay, emitting an alpha particle. This decay
and subsequent alpha decays of the daughter nuclei are detected by the same silicon
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detector. The energy of each alpha particle and the time between successive decays are
measured.

4. Decay Chain Correlation:

o The identification of 228Mc is confirmed by correlating the entire decay chain. The sequence
of alpha particle energies and the half-lives of the parent and daughter nuclei are compared
with theoretical predictions and previously measured data. This "genetic" correlation of decay
events provides a unique signature for the initial superheavy nucleus.

5. Chemical Identification of Final Decay Product:

 To further confirm the identity of the parent nucleus, chemical experiments have been
conducted on the long-lived final decay product, Dubnium-268 (2°8Db).[6] These experiments
have verified that the final product behaves chemically as a group 5 element, as expected for
dubnium.[3]

Experimental Workflow Visualization
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Caption: Workflow for the synthesis and identification of Moscovium-288.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Known Isotopes and Decay
Chains of Moscovium-288]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246206#known-isotopes-and-decay-chains-of-mc-
288]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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